Cas no 1804066-67-8 (Ethyl 3-iodo-4-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 3-iodo-4-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1804066-67-8
• MF: C₁₃H₁₅IO₄
• MW: 362.160276651382
• CID: 4956860
• Update Time: 2025-06-11

Ethyl 3-iodo-4-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-4-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15IO4/c1-3-18-13(16)10-5-4-9(11(14)8-10)6-7-12(15)17-2/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： NSGIVKXDHBCLIA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 3-iodo-4-(3-methoxy-3-oxopropyl)benzoate

Ethyl 3-iodo-4-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804066-67-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-iodo-4-(3-methoxy-3-oxopropyl)benzoate, identified by its CAS number 1804066-67-8, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The presence of both iodo and methoxy substituents, coupled with the oxopropyl side chain, endows it with unique reactivity that makes it invaluable in medicinal chemistry.

The compound's structural features are particularly noteworthy. The benzene core, modified by an iodo group at the third position and a 3-(3-methoxy-3-oxopropyl)benzoyl moiety at the fourth position, creates a scaffold that is highly conducive to further functionalization. This design allows for diverse chemical transformations, making it a preferred choice for researchers aiming to develop novel therapeutic agents.

In recent years, Ethyl 3-iodo-4-(3-methoxy-3-oxopropyl)benzoate has been employed in the synthesis of several pharmacologically relevant compounds. Its role in constructing complex molecular architectures has been particularly highlighted in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives with potential anti-inflammatory and anticancer properties.

The reactivity of the iodo group on this compound is especially interesting. It serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems. These types of structures are frequently found in natural products and drug candidates due to their biological activity. Additionally, the oxopropyl group introduces a polar functional handle that can be further modified through nucleophilic addition or elimination reactions, providing additional synthetic flexibility.

The pharmaceutical industry has shown considerable interest in leveraging Ethyl 3-iodo-4-(3-methoxy-3-oxopropyl)benzoate for the development of new drugs. Researchers have utilized this intermediate to create molecules with enhanced binding affinity and selectivity towards specific biological targets. For example, derivatives of this compound have been explored as potential kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

The synthesis of Ethyl 3-iodo strong>-4-(3-< strong >methoxy strong > -3-< strong > oxopropyl strong >)benzoate involves multi-step organic transformations that highlight modern synthetic methodologies. The process typically begins with the functionalization of commercially available benzoic acid derivatives, followed by selective halogenation and alkylation steps to introduce the desired substituents. Advanced techniques such as flow chemistry have also been employed to improve yield and purity, underscoring the compound's importance in high-throughput pharmaceutical research.

The versatility of Ethyl 3-< strong >iodo strong > -4-(3-< strong > methoxy strong > -3-< strong > oxopropyl strong >)benzoate extends beyond its role as an intermediate. It has also been investigated as a building block for materials science applications, particularly in the design of organic electronic materials. The conjugated system present in its structure allows for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, Ethyl 3-< strong > iod o strong > -4-(3-< strong > meth oxy strong > -3-< strong > oxoprop yl strong >)benzoate (CAS No. 1804066-67-8) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance is poised to grow even further.